Cas no 899977-75-4 (3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one)

3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one structure
899977-75-4 structure
Product Name:3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
CAS No:899977-75-4
MF:C17H13ClFN3O
MW:329.756026029587
CID:5441073
PubChem ID:18591657
Update Time:2023-11-21

3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-((2-chlorobenzyl)amino)-1-(3-fluorophenyl)pyrazin-2(1H)-one
    • VU0511782-1
    • F3166-0559
    • 899977-75-4
    • 3-[(2-chlorophenyl)methylamino]-1-(3-fluorophenyl)pyrazin-2-one
    • 3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
    • AKOS002011693
    • 3-[[(2-Chlorophenyl)methyl]amino]-1-(3-fluorophenyl)-2(1H)-pyrazinone
    • 3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
    • Inchi: 1S/C17H13ClFN3O/c18-15-7-2-1-4-12(15)11-21-16-17(23)22(9-8-20-16)14-6-3-5-13(19)10-14/h1-10H,11H2,(H,20,21)
    • InChI Key: IIYZBQDVDLBFCG-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C2=CC=CC(F)=C2)C=CN=C1NCC1=CC=CC=C1Cl

Computed Properties

  • Exact Mass: 329.0731179g/mol
  • Monoisotopic Mass: 329.0731179g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 476.0±55.0 °C(Predicted)
  • pka: 1.70±0.50(Predicted)

3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one Pricemore >>

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